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Compound of Interest

Compound Name: 2-Bromo-5-chlorophenol

Cat. No.: B087913 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 2-
Bromo-5-chlorophenol for their work, selecting a suitable analytical standard is a critical first

step. This guide provides a comparative overview of commercially available standards for 2-
Bromo-5-chlorophenol (CAS No. 13659-23-9), detailing their specifications. Additionally, a

representative analytical workflow and a detailed experimental protocol for quality control

analysis are presented to aid in the effective use of these standards.

Comparison of Commercially Available 2-Bromo-5-
chlorophenol Standards
The selection of an appropriate analytical standard is contingent on the specific requirements

of the application, such as the need for a certified reference material (CRM) or a specific purity

level. Below is a summary of 2-Bromo-5-chlorophenol standards offered by various suppliers,

based on publicly available data.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Specificat
ion

Analysis
Method

Biosynth

2-Bromo-5-

chlorophen

ol

13659-23-

9
C₆H₄BrClO 207.45

Not

explicitly

stated

Not

explicitly

stated

Ruifu

Chemical

2-Bromo-5-

chlorophen

ol

13659-23-

9[1]

C₆H₄BrClO

[1]
207.45[1] >99.0%[1] GC[1]

Apollo

Scientific

2-Bromo-5-

chlorophen

ol

13659-23-

9[2]
C₆H₄BrClO 207.45 97%[2]

Not

explicitly

stated

Capot

Chemical

2-bromo-5-

chlorophen

ol

13659-23-

9[3]

C₆H₄BrClO

[3]
207.45[3]

98% (Min)

[3]
GC[3]

Note: The information presented in this table is based on data available from the suppliers'

websites. For the most current and complete information, including availability of Certificates of

Analysis (CoA) and pricing, it is recommended to contact the suppliers directly.

Analytical Workflow for Quality Control
A typical workflow for the quality control analysis of a 2-Bromo-5-chlorophenol analytical

standard involves several key stages, from sample preparation to data analysis. This process

ensures the identity and purity of the standard before its use in experimental assays.
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Figure 1: Analytical Workflow for 2-Bromo-5-chlorophenol QC
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Caption: Figure 1: A generalized workflow for the quality control analysis of 2-Bromo-5-
chlorophenol analytical standards.

Detailed Experimental Protocol: Purity
Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
The following is a representative GC-MS method for the determination of the purity of 2-
Bromo-5-chlorophenol. This protocol is based on general methods for the analysis of

chlorophenols and may require optimization for specific instrumentation and laboratory

conditions.[4][5][6]

1. Objective: To determine the purity of a 2-Bromo-5-chlorophenol analytical standard by GC-

MS.

2. Materials and Reagents:

2-Bromo-5-chlorophenol standard

Methanol (HPLC or GC grade)

Helium (99.999% purity)[4]

Calibrated analytical balance

Volumetric flasks (Class A)

Micropipettes

GC vials with inserts

3. Instrumentation:

Gas chromatograph (GC) equipped with a split/splitless injector and a mass selective

detector (MSD).
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Capillary column suitable for phenol analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm

film thickness).

4. Standard Preparation:

Stock Solution (e.g., 1000 µg/mL): Accurately weigh approximately 10 mg of the 2-Bromo-5-
chlorophenol standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard (e.g., 50 µg/mL): Dilute the stock solution accordingly with methanol to

achieve a concentration suitable for GC-MS analysis.

5. GC-MS Operating Conditions:

Injector Temperature: 250 °C

Injection Mode: Splitless (or split, depending on concentration)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-350

6. Data Analysis:
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Identify the peak corresponding to 2-Bromo-5-chlorophenol based on its retention time and

mass spectrum.

The purity of the standard is typically determined by the area percent method, where the

area of the main peak is divided by the total area of all peaks in the chromatogram and

multiplied by 100.

7. System Suitability:

Before sample analysis, perform replicate injections of a working standard to ensure system

suitability parameters such as peak area reproducibility (RSD < 5%) and peak shape are

met.

This guide provides a foundational understanding of the available analytical standards for 2-
Bromo-5-chlorophenol and a practical approach to their analysis. For critical applications, it is

imperative to consult the supplier's Certificate of Analysis and perform in-house verification of

the standard's purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087913#analytical-standards-for-2-bromo-5-
chlorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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